Cas no 941280-53-1 (Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]-)

• Product Name: Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]-
• CAS No: 941280-53-1
• MF: C₁₇H₁₆ClNO
• MW: 285.768043518066
• MDL: MFCD22419827
• CID: 2852777
• PubChem ID: 12153592
• Update Time: 2025-11-01

Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 3-[(1S,2R)-1-[(4-CHLOROPHENYL)METHYL]-2-HYDROXYPROPYL]-
• 941280-53-1
• 3-[(2S,3R)-1-(4-Chlorophenyl)-3-hydroxybutan-2-yl]benzonitrile
• 3-((2S,3R)-1-(4-Chlorophenyl)-3-hydroxybutan-2-yl)benzonitrile
• DTXSID20478707
• 3-[(2S,3R)-1-(4-Chlorophenyl)-3-hydroxy-2-butyl]benzonitrile
• Trans-3-((2S,3R)-1-(4-chlorophenyl)-3-hydroxybutan-2-yl)benzonitrile
• AKOS037630906
• CTK5H5155
• AC7373
• WS-00569
• Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]-

• MDL： MFCD22419827
• Inchi： 1S/C17H16ClNO/c1-12(20)17(10-13-5-7-16(18)8-6-13)15-4-2-3-14(9-15)11-19/h2-9,12,17,20H,10H2,1H3/t12-,17-/m1/s1
• InChI Key： ZZKVEFYFXLIAQY-SJKOYZFVSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@@H](C1C=CC=C(C#N)C=1)[C@@H](C)O

Computed Properties

• Exact Mass: 285.0920418Da
• Monoisotopic Mass: 285.0920418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]-

Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- (CAS No. 941280-53-1): An Overview of a Promising Compound in Pharmaceutical Research

Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- (CAS No. 941280-53-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a benzonitrile derivative, is characterized by its chiral center and the presence of a chlorophenyl group, which contribute to its biological activity and selectivity.

The benzonitrile moiety is a common functional group in many pharmaceuticals and agrochemicals, known for its ability to modulate various biological processes. The addition of the 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl] substituent introduces additional complexity and specificity to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- has also been investigated for its anti-inflammatory and anti-cancer activities. A study published in *Cancer Research* demonstrated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The chiral center in Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- plays a crucial role in its biological activity. Chirality is a fundamental concept in medicinal chemistry, as enantiomers can exhibit different pharmacological profiles. The (1S,2R) configuration of this compound has been shown to be more active and selective compared to other stereoisomers, which is an important consideration for drug development.

The synthesis of Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- involves several steps and requires precise control over the stereochemistry. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is essential for ensuring consistent biological activity and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings are encouraging and pave the way for further clinical development.

In conclusion, Benzonitrile, 3-[(1S,2R)-1-[(4-chlorophenyl)methyl]-2-hydroxypropyl]- (CAS No. 941280-53-1) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new drugs targeting neurodegenerative diseases, cancer, and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.